Cas no 1805490-62-3 (5-Hydroxy-2-methoxyisonicotinonitrile)

• Product Name: 5-Hydroxy-2-methoxyisonicotinonitrile
• CAS No: 1805490-62-3
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4903686
• Update Time: 2023-08-21

5-Hydroxy-2-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methoxyisonicotinonitrile

• Inchi： 1S/C7H6N2O2/c1-11-7-2-5(3-8)6(10)4-9-7/h2,4,10H,1H3
• InChI Key： IXASKZNORFOPNM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1